Cas no 374112-75-1 (1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI))

1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI) structure
374112-75-1 structure
Product Name:1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI)
CAS No:374112-75-1
MF:C8H5N3O
MW:159.144800901413
CID:297979
PubChem ID:45121129
Update Time:2025-04-19

1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI)
    • 3H-pyrrolo[2,3-e][2,1,3]benzoxadiazole
    • pyrrolo[2,3-e]benzofurazan
    • DTXSID60669137
    • 3H-[1,2,5]Oxadiazolo[3,4-g]indole
    • 374112-75-1
    • [1,2,5]oxadiazolo[4,3-g]indole
    • Inchi: 1S/C8H5N3O/c1-2-6-8(11-12-10-6)7-5(1)3-4-9-7/h1-4,10H
    • InChI Key: PLKFOJNEXFRBSI-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C3C=CN=C23)N1

Computed Properties

  • Exact Mass: 159.04335
  • Monoisotopic Mass: 159.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46A^2

Experimental Properties

  • PSA: 45.98
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